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Cat. No.: B119980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homovanillyl alcohol, with the CAS number 2380-78-1, is a phenolic compound of significant

interest in the scientific community. It is a naturally occurring molecule found in sources such as

virgin olive oil and wine.[1] Structurally, it is known as 4-(2-Hydroxyethyl)-2-methoxyphenol and

is a biological metabolite of hydroxytyrosol, a well-regarded antioxidant, and the

neurotransmitter dopamine.[1][2][3] This guide provides a comprehensive overview of the

chemical and physical properties, biological activities, relevant experimental protocols, and

metabolic pathways of Homovanillyl alcohol.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Homovanillyl alcohol is presented

in the table below. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value Reference(s)

CAS Number 2380-78-1 [4]

Molecular Formula C₉H₁₂O₃ [4]

Molecular Weight 168.19 g/mol [4]

Appearance
Yellow to light brown crystalline

chunks

Melting Point 40-42 °C

Boiling Point
Not explicitly stated, but likely

high due to its structure.

Solubility

Soluble in DMSO (≥ 100

mg/mL), and in a mixture of

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline (2

mg/mL). Sonication is

recommended to aid

dissolution.[5][6]

[5][6]

SMILES COc1cc(CCO)ccc1O

InChI

InChI=1S/C9H12O3/c1-12-9-6-

7(4-5-10)2-3-8(9)11/h2-3,6,10-

11H,4-5H2,1H3

[3]

Biological Activities and Signaling Pathways
Homovanillyl alcohol exhibits a range of biological activities, primarily attributed to its

antioxidant properties. These activities make it a compound of interest for its potential

therapeutic applications.

Antioxidant Activity
Homovanillyl alcohol is recognized for its high scavenging activities against free radicals.[5] A

study characterizing the metabolites of hydroxytyrosol determined the radical scavenging
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capacity (SC50) of Homovanillyl alcohol using the 2,2-diphenyl-1-picrylhydrazyl (DPPH)

assay.

Assay Result (SC₅₀) Reference(s)

DPPH 11.4 µM [7]

This potent antioxidant activity is believed to underlie many of its other biological effects,

including the protection of red blood cells from oxidative-induced hemolysis in a dose-

dependent manner.[1][8]

Anti-inflammatory and Neuroprotective Effects
While specific quantitative data on the anti-inflammatory and neuroprotective effects of

Homovanillyl alcohol are limited, its structural analog, vanillyl alcohol, has been shown to

possess anti-inflammatory and anti-nociceptive activities.[9] Furthermore, Homovanillyl
alcohol, as a metabolite of hydroxytyrosol, is implicated in the cardiovascular protective effects

associated with virgin olive oil and wine consumption.[10]

Studies on vanillyl alcohol have demonstrated its ability to protect dopaminergic cells from

toxin-induced apoptosis by reducing oxidative stress and modulating the apoptotic process.[11]

[12] This suggests that Homovanillyl alcohol may exert similar neuroprotective effects. The

underlying mechanisms are thought to involve the attenuation of reactive oxygen species

(ROS) elevation and a decrease in the Bax/Bcl-2 ratio.[11][12]

Cardiovascular Protection
Research has indicated a protective effect of Homovanillyl alcohol on cardiovascular disease

and total mortality.[5] An independent association has been reported between high urinary

concentrations of Homovanillyl alcohol and a lower risk of cardiovascular disease and overall

mortality in elderly individuals.[10]

Metabolism and Pharmacokinetics
Homovanillyl alcohol is a key metabolite in the biotransformation of hydroxytyrosol. The

metabolic pathway involves the methylation of hydroxytyrosol by the enzyme catechol-O-

methyltransferase (COMT).[1] Following systemic administration of hydroxytyrosol in rats,
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Homovanillyl alcohol has been detected in the brain, indicating its ability to cross the blood-

brain barrier.[13] The metabolism of hydroxytyrosol also leads to the formation of other

metabolites, including homovanillic acid.[7] The primary route of excretion for hydroxytyrosol

and its metabolites is through the urine.[1]

Hydroxytyrosol Homovanillyl alcoholCOMT

Homovanillic acid
Oxidation

Urinary Excretion

Click to download full resolution via product page

Metabolic pathway of Hydroxytyrosol to Homovanillyl alcohol.

Experimental Protocols
Synthesis of Homovanillyl Alcohol Derivatives
A general procedure for the synthesis of lipophilic esters of Homovanillyl alcohol involves its

reaction with acyl chlorides in an eco-friendly solvent like dimethyl carbonate.[14]

General Procedure:

Solubilize Homovanillyl alcohol (1 equivalent) in dimethyl carbonate.

Add the desired acyl chloride (1.2 equivalents) to the solution.

Stir the reaction mixture at room temperature for a specified period.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Purify the resulting ester using silica gel column chromatography.[14]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
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HPLC is a standard technique for the analysis of phenolic compounds in various matrices,

including olive oil. A typical HPLC method for the analysis of phenolic compounds like

Homovanillyl alcohol would involve the following:

Sample Preparation (from Olive Oil):

Dissolve a known amount of olive oil in hexane.

Extract the phenolic compounds with a methanol/water solution (e.g., 80:20 v/v).

Centrifuge to separate the phases.

Collect the hydroalcoholic phase and evaporate to dryness.

Reconstitute the residue in the mobile phase for HPLC analysis.[15][16]

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[17]

Mobile Phase: A gradient elution is typically used, involving a mixture of an acidified aqueous

solution (e.g., water with 0.2% acetic acid) and an organic solvent (e.g., methanol or

acetonitrile).[15][17]

Detection: UV detection at 280 nm is common for phenolic compounds.[17]

Flow Rate: A typical flow rate is around 1 mL/min.[18]
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Sample Preparation

HPLC Analysis
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General workflow for HPLC analysis of Homovanillyl alcohol.
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Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of Homovanillyl
alcohol provides characteristic signals corresponding to the protons in its structure. The

aromatic protons typically appear in the range of δ 6.5-7.0 ppm, the methylene protons

adjacent to the aromatic ring and the hydroxyl group appear at distinct chemical shifts, and the

methoxy group protons resonate as a singlet around δ 3.8 ppm.

Mass Spectrometry (MS): Mass spectrometry is a crucial tool for confirming the molecular

weight and fragmentation pattern of Homovanillyl alcohol. The electron ionization (EI) mass

spectrum typically shows a molecular ion peak (M⁺) at m/z 168, corresponding to its molecular

weight.

Conclusion
Homovanillyl alcohol is a bioactive phenolic compound with demonstrated antioxidant

properties and potential health benefits, particularly in the realm of cardiovascular protection.

As a metabolite of both dietary hydroxytyrosol and the endogenous neurotransmitter dopamine,

its biological significance is multifaceted. This guide has provided a consolidated resource of its

chemical properties, biological activities, and analytical methodologies to support further

research and development efforts in the scientific community. Further investigation into its

specific mechanisms of action in anti-inflammatory and neuroprotective pathways is warranted

to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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